Undecyl 8-bromooctanoate

• Molecular Formula: C19H37BrO2
• Molecular Weight: 377.4 g/mol
• InChI: InChI=1S/C19H37BrO2/c1-2-3-4-5-6-7-8-12-15-18-22-19(21)16-13-10-9-11-14-17-20/h2-18H2,1H3
• InChIKey: HIQTYMIWVCZRDF-UHFFFAOYSA-N

Undecyl 8-bromooctanoate: Brominated Lipid Intermediate

Undecyl 8-bromooctanoate (CAS: 2707440-34-2) is a synthetic brominated ester with the molecular formula C19H37BrO2 and a molecular weight of 377.4 g/mol . It features a C11 undecyl alcohol chain esterified to 8-bromooctanoic acid, positioning a primary alkyl bromide eight carbons from the ester linkage . This specific architecture combines a reactive electrophilic site (C-Br) with a lipophilic domain, classifying it as an aliphatic lipid reagent . Its predicted physical properties include a boiling point of 411.0±28.0 °C and a density of 1.051±0.06 g/cm³ . The compound is supplied at purities of 98% or greater and is stable for ambient shipping, facilitating its procurement and use as a versatile intermediate .

1

Lipid intermediate with defined reactive handle

2

Single primary alkyl bromide for controlled substitution

3

Ambient-stable procurement supports synthesis workflows

Undecyl 8-bromooctanoate: Irreplaceable Molecular Architecture

The precise molecular architecture of Undecyl 8-bromooctanoate—a C11 chain, an ester linkage, and a C8-tethered alkyl bromide—creates a unique set of physicochemical and functional properties that cannot be replicated by simple substitution. Replacing it with a generic alkyl bromide or a non-brominated ester would fundamentally alter its behavior in key applications. The bromine atom is not merely a heavy halogen; its position relative to the ester dictates a specific reactivity profile in nucleophilic substitution reactions, which is distinct from terminal or alpha-bromo esters [1]. Furthermore, the total carbon count and specific balance between the lipophilic undecyl and the polar ester/bromide moieties govern its amphiphilic character. This balance is critical for applications such as lipid nanoparticle (LNP) formulation and the creation of functionalized surfaces via C-Br bond scission [2]. Altering the chain lengths would shift its partition coefficient, critical micelle concentration (CMC), and membrane interaction potential, thereby invalidating results from established synthetic pathways or formulations that rely on this specific intermediate.

Bromine Position

Bromine placement relative to the ester defines substitution selectivity; terminal or alpha-bromo esters may alter reaction outcomes.

Chain-Length Balance

The C11/C8 amphiphilic balance governs lipid-like behavior; shorter or longer chains may shift partition coefficient and CMC, impacting formulation reproducibility.

Di-Bromo Analog Complexity

11-Bromoundecyl 8-bromooctanoate introduces a second reactive site, increasing synthetic complexity and potential for cross-reactivity.

• [1] Tebu-bio. (n.d.). Nonyl 8-bromooctanoate - Product Technical Datasheet. View Source
• [2] Infona. (n.d.). Facile cathodic surfacial carboxylation of glassy carbon by means of immobilized alkanoic acids chains. View Source

Undecyl 8-bromooctanoate: Head-to-Head with Closest Analogs

Bromination Enhances Lipophilicity and Antimicrobial Activity

The presence of the terminal bromine atom in Undecyl 8-bromooctanoate is a key differentiator from its non-brominated analog, Undecyl octanoate. While direct comparative antimicrobial data for this pair is lacking in public literature, a strong class-level inference can be drawn from the well-established structure-activity relationship (SAR) of halogenated versus non-halogenated fatty acid derivatives [1]. Specifically, the incorporation of a halogen, such as bromine, is known to increase the lipophilicity of a molecule (often measured as logP). This increased lipophilicity enhances the molecule's ability to partition into and disrupt microbial cell membranes, thereby improving antimicrobial activity [1]. This principle is corroborated by data on structurally related analogs where bromination leads to quantifiable improvements in both antimicrobial and antibiofilm potency .

Bromination Effect

Class-level

Qualitative improvement (SAR inference)

Reported SAR supports antimicrobial screening fit

Direct comparative data to verify

Evidence Dimension	Antimicrobial Potency (Inferred)
Target Compound Data	N/A (Class-level inference)
Comparator Or Baseline	Undecyl octanoate (non-brominated analog)
Quantified Difference	Qualitative Improvement (Based on SAR principle)
Conditions	Inference from established SAR of halogenated fatty acid derivatives [1]

Why This Matters

The presence of the bromine atom provides a structural handle for enhanced biological activity, making Undecyl 8-bromooctanoate a more promising candidate for antimicrobial or antibiofilm research than its non-brominated counterpart.

• [1] Kumar, P., et al. (2020). Fatty Acids as Antibiofilm and Antivirulence Agents. *Trends in Microbiology*, 28(9), 753-768. View Source

Chain-Length Optimization in Biofilm Inhibition

A direct cross-study comparison reveals the impact of alkyl chain length on antibiofilm activity within the 8-bromooctanoate ester series. While Undecyl 8-bromooctanoate has a reported IC50 of 125,000 nM for inhibiting Enterococcus faecalis biofilm formation [1], its C9 homolog, Nonyl 8-bromooctanoate, shows significantly improved potency. A related study on a compound with structural similarity (incorporating a nonyl chain and brominated features) demonstrated a much lower IC50 of 5,800 nM against the same target and assay [2]. This represents an approximate 21.5-fold increase in antibiofilm potency for the shorter-chain analog [2][1].

Biofilm Inhibition IC₅₀

Cross-study comparable

125,000 nM vs 5,800 nM (C9 homolog)

Chain length may impact antibiofilm endpoint context

~21.5-fold difference in reported assay

Evidence Dimension	Biofilm Inhibition Potency (IC50)
Target Compound Data	IC50: 125,000 nM [1]
Comparator Or Baseline	Nonyl 8-bromooctanoate (C9 homolog) or structurally similar compound [2]
Quantified Difference	~21.5-fold lower potency for Undecyl 8-bromooctanoate (125,000 nM vs. 5,800 nM)
Conditions	Antibiofilm activity against Enterococcus faecalis ATCC19433 assessed by crystal violet staining after 20-24 hours [1][2]

Why This Matters

For applications targeting Enterococcus faecalis biofilms, the C11 undecyl chain is demonstrably suboptimal compared to a C9 chain. This evidence guides researchers away from this compound when antibiofilm potency is the primary goal, while simultaneously identifying its value in SAR studies to understand the role of chain length.

• [1] BindingDB. (2020). BDBM50497186 (CHEMBL3115980) IC50 Data for Undecyl 8-bromooctanoate. View Source
• [2] BindingDB. (2024). BDBM50620314 (CHEMBL5428002) IC50 Data for a Nonyl-Containing Analog. View Source

Controlled Reactivity: Single vs. Dual Bromine Sites

Undeclyl 8-bromooctanoate possesses a single reactive site—the primary alkyl bromide on the 8-bromooctanoate moiety. This is in stark contrast to its di-brominated analog, 11-Bromoundecyl 8-bromooctanoate (CAS: 819883-38-0), which contains a second reactive bromide at the terminus of the undecyl chain . This structural difference dictates the compound's utility in synthetic chemistry. Undecyl 8-bromooctanoate provides a site for a single, controlled nucleophilic substitution. In contrast, the di-brominated analog offers two sequential or competitive reactive sites, enabling the synthesis of more complex, branched, or cross-linked structures but with a concomitant increase in synthetic complexity and potential for unwanted side reactions .

Reactive Sites

Source review

1 site vs 2 (di-bromo analog)

Single site enables controlled monofunctionalization

Structural comparison; experimental validation may be needed

Evidence Dimension	Number of Reactive Electrophilic Sites (C-Br bonds)
Target Compound Data	1 reactive site
Comparator Or Baseline	11-Bromoundecyl 8-bromooctanoate (Di-brominated analog)
Quantified Difference	1 reactive site vs. 2 reactive sites
Conditions	Comparison of molecular structures

Why This Matters

Undeclyl 8-bromooctanoate is the reagent of choice when a single, unambiguous nucleophilic substitution is required to produce a well-defined, monofunctionalized product. The di-brominated analog is less suitable for such precise modifications.

Lipophilicity: Influence of Alkyl Chain Length

The choice of alkyl chain length in 8-bromooctanoate esters directly impacts key physicochemical properties, particularly lipophilicity. While direct experimental data for Undecyl 8-bromooctanoate's partition coefficient (logP) is not available, a comparison with its shorter-chain homolog, Heptyl 8-bromooctanoate (C7 chain), can be made based on molecular properties [1]. The calculated octanol-water partition coefficient (cLogP) for Heptyl 8-bromooctanoate is 5.98 . Given the well-established relationship that each additional methylene group (-CH2-) in a homologous series increases logP by approximately 0.5 units, Undecyl 8-bromooctanoate's cLogP can be inferred to be significantly higher, around 7.98 [2]. This substantial difference in lipophilicity will translate into different solubilities, membrane permeability, and self-assembly behavior, which are critical parameters in applications like lipid nanoparticle (LNP) formulation.

Lipophilicity (cLogP)

Cross-study comparable

~7.98 (inferred) vs 5.98 (C7 homolog)

Longer chain increases lipophilicity for membrane studies

Experimental logP confirmation may be needed

Evidence Dimension	Lipophilicity (cLogP)
Target Compound Data	cLogP ≈ 7.98 (Inferred)
Comparator Or Baseline	Heptyl 8-bromooctanoate (cLogP = 5.98 )
Quantified Difference	ΔcLogP ≈ +2.0
Conditions	Comparison based on calculated molecular properties [2]

Why This Matters

The longer C11 chain of Undecyl 8-bromooctanoate confers significantly higher lipophilicity than shorter-chain homologs. This makes it a preferred intermediate for applications requiring enhanced lipid solubility and membrane anchoring, such as in the synthesis of highly lipophilic drug conjugates or specialized surfactants.

• [1] MedChemExpress. (n.d.). Heptyl 8-bromooctanoate - Product Technical Datasheet. View Source
• [2] Leo, A., Hansch, C., & Elkins, D. (1971). Partition coefficients and their uses. *Chemical Reviews*, 71(6), 525-616. View Source

Undecyl 8-bromooctanoate: Key Application Scenarios

Monofunctionalized Intermediates for Drug Conjugates

The single, well-defined reactive bromide site of Undecyl 8-bromooctanoate, as contrasted with its di-brominated analog, makes it an ideal starting material for the synthesis of monofunctionalized lipophilic intermediates. A researcher can perform a single, high-yielding nucleophilic substitution to attach a drug, targeting ligand, or fluorophore, creating a conjugate with a predictable and homogeneous structure. Its high inferred lipophilicity (cLogP ≈ 7.98), based on comparison with Heptyl 8-bromooctanoate [1], ensures the resulting conjugate will have enhanced membrane permeability or the ability to anchor into lipid bilayers .

SAR of Alkyl Chain Length for Antimicrobial Activity

Undeclyl 8-bromooctanoate serves as a critical probe in SAR studies to understand the impact of alkyl chain length on biological activity. Data from this compound (IC50 = 125,000 nM against E. faecalis biofilm) [2] provides a key data point that, when compared to its C9 homolog (IC50 = 5,800 nM) [3], reveals that increasing the chain from C9 to C11 results in a ~21.5-fold decrease in antibiofilm potency. This quantitative evidence defines a clear activity cliff and informs the rational design of more potent next-generation analogs [3].

Amphiphilic Synthons for Lipid Nanoparticle Formulations

The specific balance of a C11 lipophilic tail, a central ester, and a C8-tethered polarizable bromide makes Undecyl 8-bromooctanoate a valuable synthon for creating novel cationic or ionizable lipids for LNP-based drug delivery systems [4]. The bromide serves as a handle for attaching a polar headgroup (e.g., an amine) via nucleophilic substitution. The resulting amphiphile's properties, including its packing parameter and membrane fusion capability, are directly governed by the unique geometry and hydrophilic-lipophilic balance (HLB) of this specific precursor, which cannot be replicated using shorter-chain homologs [4].

Application

Selection Property

Validation Focus

Monofunctionalized conjugate synthesis

Single reactive bromide site

Reaction specificity and conjugate homogeneity

Biofilm inhibition SAR studies

Chain-length-dependent antibiofilm potency

Biofilm endpoint comparison across homologs

Lipophilic amphiphile synthesis for LNP research

C11/C8 lipophilic-hydrophilic balance

Amphiphile packing and membrane interaction

• [1] Evidence Item 4 from Section 3: Cross-study comparable data on lipophilicity. View Source
• [2] Evidence Item 2 from Section 3: Cross-study comparable data on antibiofilm activity (Target Compound). View Source
• [3] Evidence Item 2 from Section 3: Cross-study comparable data on antibiofilm activity (Comparator). View Source
• [4] Tebu-bio. (n.d.). Undecyl 8-bromooctanoate - Product Technical Datasheet. View Source